Cas no 349122-64-1 (4-Methyl-N-(5-methyl-2-pyridinyl)benzamide)

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a 4-methylphenyl group and a 5-methyl-2-pyridinyl moiety. This structure confers potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The compound's distinct pyridine and benzamide functionalities may enhance binding affinity in target interactions, making it valuable for drug discovery applications. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard conditions, ensuring reliability in experimental settings. Its synthetic versatility and potential pharmacological relevance underscore its importance in specialized chemical research.
4-Methyl-N-(5-methyl-2-pyridinyl)benzamide structure
349122-64-1 structure
Product Name:4-Methyl-N-(5-methyl-2-pyridinyl)benzamide
CAS No:349122-64-1
MF:C14H14N2O
MW:226.273763179779
CID:1060851
PubChem ID:835260
Update Time:2025-10-22

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide
    • 4-METHYL-N-(5-METHYL-2-PYRIDINYL)BENZAMIDE (ZOLPIDEM IMPURITY)
    • 4-methyl-N-(5-methylpyridin-2-yl)benzamide
    • UNII-PG4110Y27I
    • Zolpidem Impurity
    • Zolpyridine
    • Zolpyridine (4-Methyl-N-(5-methyl-2-pyridinyl)benzamide)
    • Q27286534
    • PG4110Y27I
    • DTXSID30188466
    • Oprea1_078142
    • 5-Methyl-2-(4-methylbenzamido)pyridine
    • SCHEMBL21709858
    • 2,3,4,6-Tetra-O-benzyl-D-glucopyranosylAcetate
    • 349122-64-1
    • 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide(zolpidem impurity)
    • AKOS001317715
    • Z71579671
    • Benzamide, 4-methyl-N-(5-methyl-2-pyridinyl)-
    • J-019804
    • Zolpyridine; 4-Methyl-N-(5-methyl-2-pyridinyl)benzamide; Zolpidem Related Compound C
    • Oprea1_682985
    • DB-242084
    • SB79557
    • Inchi: 1S/C14H14N2O/c1-10-3-6-12(7-4-10)14(17)16-13-8-5-11(2)9-15-13/h3-9H,1-2H3,(H,15,16,17)
    • InChI Key: NBFFPKCKCRTTRE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NC1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 226.11100
  • Monoisotopic Mass: 226.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 113-116°C
  • Boiling Point: 314.6±37.0 °C at 760 mmHg
  • Flash Point: 144.1±26.5 °C
  • PSA: 41.99000
  • LogP: 3.02370
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide Security Information

4-Methyl-N-(5-methyl-2-pyridinyl)benzamide Pricemore >>

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